Cas no 62310-18-3 (Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-)
62310-18-3 structure
Product Name:Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-
CAS No:62310-18-3
MF:C17H20N2O4S
MW:348.416703224182
CID:449811
PubChem ID:12308436
Update Time:2025-04-19
Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-
- 2-anilino-5-(diethylsulfamoyl)benzoic acid
- 62310-18-3
- DTXSID40487154
-
- Inchi: 1S/C17H20N2O4S/c1-3-19(4-2)24(22,23)14-10-11-16(15(12-14)17(20)21)18-13-8-6-5-7-9-13/h5-12,18H,3-4H2,1-2H3,(H,20,21)
- InChI Key: RLAGFXYGEVYYEI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)NC1C=CC=CC=1)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 348.1145
- Monoisotopic Mass: 348.11437830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.1Ų
Experimental Properties
- PSA: 86.71
Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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